Cas no 531556-16-8 (2-tert-Butyl 1-methyl 6-methoxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate)

• Product Name: 2-tert-Butyl 1-methyl 6-methoxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate
• CAS No: 531556-16-8
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 5717404
• PubChem ID: 20600733
• Update Time: 2025-08-05

2-tert-Butyl 1-methyl 6-methoxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyl 1-methyl 6-methoxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate
• SCHEMBL13139348
• 531556-16-8
• F12800
• 2-tert-Butyl1-methyl6-methoxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate

• Inchi： 1S/C17H23NO5/c1-17(2,3)23-16(20)18-9-8-11-10-12(21-4)6-7-13(11)14(18)15(19)22-5/h6-7,10,14H,8-9H2,1-5H3
• InChI Key： FNHOVKMGLPSSIE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C=C(C=CC=2C1C(=O)OC)OC)=O

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-tert-Butyl 1-methyl 6-methoxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate

Introduction to 2-tert-Butyl 1-methyl 6-methoxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate (CAS No. 531556-16-8)

2-tert-Butyl 1-methyl 6-methoxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate, with the CAS number 531556-16-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the tert-butyl, methyl, and methoxy substituents, contribute to its stability and reactivity, making it a valuable candidate for various chemical and biological studies.

The chemical structure of 2-tert-Butyl 1-methyl 6-methoxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate is characterized by a dihydroisoquinoline core with two carboxylic acid groups at positions 1 and 2. The presence of these carboxylic acid groups provides multiple functional handles for further chemical modifications and derivatization. The tert-butyl group at position 2 and the methyl group at position 1 enhance the lipophilicity of the molecule, while the methoxy group at position 6 contributes to its electronic properties and solubility characteristics.

In recent years, dihydroisoquinolines have been extensively studied for their potential as lead compounds in drug discovery. One of the key areas of interest is their ability to modulate various biological targets, such as enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that certain dihydroisoquinoline derivatives exhibited potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding highlights the potential of compounds like 2-tert-Butyl 1-methyl 6-methoxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate in developing novel therapeutic agents.

The synthesis of 2-tert-Butyl 1-methyl 6-methoxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate typically involves multi-step reactions starting from readily available starting materials. A common synthetic route involves the condensation of an appropriate amine with a substituted benzaldehyde followed by cyclization and functional group modifications. The choice of reagents and reaction conditions plays a crucial role in achieving high yields and purity. Recent advancements in synthetic methodologies have also led to more efficient and environmentally friendly approaches to synthesizing this compound.

The biological evaluation of 2-tert-Butyl 1-methyl 6-methoxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate has revealed its promising pharmacological properties. In vitro studies have shown that this compound exhibits significant activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary in vivo studies in animal models have demonstrated its efficacy in reducing tumor growth without causing significant toxicity. These findings underscore the importance of further investigating this compound for its therapeutic potential.

Beyond its direct biological activities, 2-tert-Butyl 1-methyl 6-methoxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate can also serve as a valuable building block for synthesizing more complex molecules with enhanced properties. For example, researchers have used this compound as a starting material to develop prodrugs that improve drug delivery and bioavailability. The ability to fine-tune the structure through chemical modifications opens up numerous possibilities for optimizing its pharmacological profile.

In conclusion, 2-tert-Butyl 1-methyl 6-methoxy-3,4-dihydroisoquinoline-1,2(1H)-dicarboxylate (CAS No. 531556-16-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered for this intriguing molecule.